Cas no 1185311-69-6 (3-Trifluoromethyl-5-(methyl-d3)-bromobenzene)

• Product Name: 3-Trifluoromethyl-5-(methyl-d3)-bromobenzene
• CAS No: 1185311-69-6
• MF: C₈H₃D₃BrF₃
• MW: 242.05
• CID: 5143486
• PubChem ID: 45785195
• Update Time: 2024-11-05

3-Trifluoromethyl-5-(methyl-d3)-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-5-(methyl-d3)-bromobenzene
• F92388
• 1185311-69-6
• AKOS015944789

• Inchi： 1S/C8H6BrF3/c1-5-2-6(8(10,11)12)4-7(9)3-5/h2-4H,1H3/i1D3
• InChI Key： ZDAIYLXHTGIUGY-FIBGUPNXSA-N
• SMILES： C1(Br)=CC(C([2H])([2H])[2H])=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 240.97933g/mol
• Monoisotopic Mass: 240.97933g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų